Cas no 500772-75-8 (ethyl 2-amino-2-(2-chlorophenyl)acetate)

• Product Name: ethyl 2-amino-2-(2-chlorophenyl)acetate
• CAS No: 500772-75-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD02662735
• CID: 2116115
• PubChem ID: 3999856
• Update Time: 2025-10-23

ethyl 2-amino-2-(2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(2-chlorophenyl)acetate
• Ethyl amino(2-chlorophenyl)acetate
• SBB053704
• Benzeneacetic acid,
• A-amino-2-chloro-, ethyl ester

• MDL： MFCD02662735
• Inchi： 1S/C10H12ClNO2/c1-2-14-10(13)9(12)7-5-3-4-6-8(7)11/h3-6,9H,2,12H2,1H3
• InChI Key： OGWSHNSYESVWSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)OCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 52.3

Additional information on ethyl 2-amino-2-(2-chlorophenyl)acetate

Ethyl 2-Amino-2-(2-Chlorophenyl)Acetate: A Comprehensive Overview

Ethyl 2-amino-2-(2-chlorophenyl)acetate, with the CAS number 500772-75-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group attached to a substituted acetate moiety. The presence of the amino group and the chlorophenyl substituent makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of ethyl 2-amino-2-(2-chlorophenyl)acetate is notable for its amino and chlorophenyl groups, which can participate in various chemical reactions and interactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of antiviral and anticancer agents. The amino group provides nucleophilic properties, while the chlorophenyl group introduces electronic effects that can modulate the reactivity of the molecule.

One of the most promising applications of ethyl 2-amino-2-(2-chlorophenyl)acetate lies in its use as a building block for constructing complex molecules with therapeutic potential. For instance, researchers have explored its ability to undergo nucleophilic substitution reactions, enabling the formation of diverse derivatives with enhanced bioactivity. These derivatives have shown promise in inhibiting key enzymes involved in viral replication and cancer cell proliferation.

Moreover, the compound's stability under various reaction conditions has made it a valuable substrate for catalytic transformations. Recent advancements in asymmetric catalysis have allowed for the selective synthesis of enantiomerically enriched derivatives of ethyl 2-amino-2-(2-chlorophenyl)acetate, which are critical for drug discovery efforts. These enantiomers exhibit distinct pharmacokinetic profiles, making them valuable tools for studying stereochemical effects on biological activity.

In terms of synthesis, ethyl 2-amino-2-(2-chlorophenyl)acetate can be prepared via several routes, including nucleophilic acylation and esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Optimization studies have demonstrated that mild reaction conditions, such as those involving phase-transfer catalysts, can significantly enhance yields while minimizing side reactions.

The physicochemical properties of ethyl 2-amino-2-(2-chlorophenyl)acetate also contribute to its utility in chemical research. Its solubility in organic solvents facilitates its use in solution-phase reactions, while its moderate melting point makes it suitable for solid-state studies. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity, ensuring its reliability as a reagent in various chemical processes.

From an environmental perspective, ethyl 2-amino-2-(chlorophenyl)acetate has been assessed for its biodegradability and ecotoxicological effects. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in aquatic environments. This information is crucial for assessing its safety profile and guiding responsible handling practices in industrial settings.

In conclusion, ethyl 2-amino-chlorophenylethanoate (CAS No. 500772-75-8) is a multifaceted compound with significant implications for chemical synthesis and drug development. Its unique structure, coupled with recent advances in synthetic methodologies and catalysis, positions it as a key player in modern medicinal chemistry research.